Cas no 91244-28-9 (Benzene, 2-(chloromethyl)-1,3-diethyl-)

• Product Name: Benzene, 2-(chloromethyl)-1,3-diethyl-
• CAS No: 91244-28-9
• MF: C₁₁H₁₅Cl
• MW: 182.689802408218
• CID: 5331969
• Update Time: 2025-04-23

Benzene, 2-(chloromethyl)-1,3-diethyl- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-(chloromethyl)-1,3-diethyl-

• Inchi： 1S/C11H15Cl/c1-3-9-6-5-7-10(4-2)11(9)8-12/h5-7H,3-4,8H2,1-2H3
• InChI Key： XRCWZSDXMMERAE-UHFFFAOYSA-N
• SMILES： C1(CC)=CC=CC(CC)=C1CCl

Additional information on Benzene, 2-(chloromethyl)-1,3-diethyl-

Comprehensive Guide to Benzene, 2-(chloromethyl)-1,3-diethyl- (CAS No. 91244-28-9): Properties, Applications, and Market Insights

Benzene, 2-(chloromethyl)-1,3-diethyl- (CAS No. 91244-28-9) is a specialized organic compound with a unique molecular structure that combines a benzene ring with chloromethyl and diethyl functional groups. This compound has garnered significant attention in recent years due to its versatile applications in pharmaceuticals, agrochemicals, and material science. In this article, we delve into the chemical properties, industrial uses, and emerging trends surrounding 2-(chloromethyl)-1,3-diethylbenzene, providing a comprehensive resource for researchers and industry professionals.

The molecular formula of Benzene, 2-(chloromethyl)-1,3-diethyl- is C₁₁H₁₅Cl, with a molecular weight of 182.69 g/mol. Its structure features a benzene core substituted with a chloromethyl group at the 2-position and ethyl groups at the 1- and 3-positions. This arrangement imparts distinct chemical reactivity, making it valuable for synthetic applications. The compound typically appears as a colorless to pale yellow liquid with a characteristic aromatic odor, and it exhibits moderate solubility in organic solvents while being insoluble in water.

In pharmaceutical research, 2-(chloromethyl)-1,3-diethylbenzene serves as a key intermediate for the synthesis of various drug candidates. Recent studies have explored its potential in developing novel anti-inflammatory and antimicrobial agents, aligning with the growing demand for new therapeutic compounds. The compound's reactive chloromethyl group allows for facile functionalization, enabling the creation of diverse molecular architectures. This property has made it particularly valuable in medicinal chemistry, where researchers are constantly seeking versatile building blocks for drug discovery.

The agrochemical industry has also found applications for Benzene, 2-(chloromethyl)-1,3-diethyl- in the development of crop protection products. With increasing global focus on sustainable agriculture and food security, this compound has been investigated as a precursor for novel pesticides and herbicides. Its structural features allow for the creation of compounds with specific modes of action, contributing to the development of more targeted and environmentally friendly agrochemicals.

Material science represents another important application area for CAS 91244-28-9. Researchers have utilized this compound in the synthesis of advanced polymers and specialty chemicals. The combination of aromaticity and reactive functional groups makes it suitable for creating materials with tailored properties, such as enhanced thermal stability or specific electronic characteristics. These applications are particularly relevant in the context of developing new materials for renewable energy technologies and electronic devices.

From a market perspective, the demand for 2-(chloromethyl)-1,3-diethylbenzene has shown steady growth, driven by its diverse applications and the expansion of end-use industries. The compound's niche status means that production volumes remain relatively small compared to commodity chemicals, but its high value and specialized nature make it an important product for fine chemical manufacturers. Recent market analyses suggest increasing interest from Asia-Pacific regions, particularly in countries with growing pharmaceutical and agrochemical sectors.

Environmental and safety considerations are crucial when working with Benzene, 2-(chloromethyl)-1,3-diethyl-. While not classified as highly hazardous, proper handling procedures should be followed, including the use of appropriate personal protective equipment and adequate ventilation. The compound should be stored in tightly sealed containers away from heat sources and incompatible materials. These precautions align with the chemical industry's increasing emphasis on responsible stewardship and sustainable practices.

Recent scientific literature has highlighted several innovative uses of CAS 91244-28-9 in cutting-edge research. One notable area involves its incorporation into metal-organic frameworks (MOFs), where it serves as a functional linker molecule. These porous materials have potential applications in gas storage, separation technologies, and catalysis. Another emerging application is in the field of organic electronics, where derivatives of 2-(chloromethyl)-1,3-diethylbenzene are being explored as components of organic semiconductors.

The synthesis and modification of Benzene, 2-(chloromethyl)-1,3-diethyl- continue to be active areas of research. Recent publications have described improved synthetic routes that offer higher yields and better selectivity. These advancements are particularly important given the compound's role as an intermediate in various value chains. Researchers are also investigating catalytic methods for its production, reflecting the chemical industry's shift toward greener and more efficient processes.

Quality control and analytical characterization are essential aspects of working with 91244-28-9. Common analytical techniques for verifying the identity and purity of this compound include gas chromatography (GC), high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry. These methods ensure that the material meets the stringent requirements of end-use applications, particularly in pharmaceutical contexts where purity is critical.

Looking to the future, 2-(chloromethyl)-1,3-diethylbenzene is poised to maintain its importance in specialty chemical applications. The ongoing development of new pharmaceuticals, agrochemicals, and advanced materials will likely drive continued demand for this versatile intermediate. Furthermore, as synthetic methodologies advance and new applications are discovered, we may see expanded uses for this compound in emerging technological fields.

For researchers and industry professionals seeking detailed technical information about Benzene, 2-(chloromethyl)-1,3-diethyl-, numerous resources are available. Safety data sheets provide essential handling information, while scientific databases contain extensive literature on its properties and applications. Patent databases also reveal the compound's use in various proprietary processes and products, highlighting its commercial significance.

In conclusion, CAS 91244-28-9 represents an important building block in modern chemistry, with applications spanning multiple industries. Its unique combination of reactivity and structural features makes it valuable for synthetic transformations, while ongoing research continues to uncover new potential uses. As the chemical industry evolves to meet global challenges, compounds like 2-(chloromethyl)-1,3-diethylbenzene will play a crucial role in developing innovative solutions for healthcare, agriculture, and advanced materials.